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Compound of Interest

Compound Name: (S)-(-)-2-Methoxypropionitrile
CAS No.: 64531-49-3
Cat. No.: B016508
- J

This guide provides an in-depth technical overview of (S)-(-)-2-Methoxypropionitrile, a
valuable chiral building block for researchers, medicinal chemists, and professionals in drug
development and agrochemical synthesis. With full editorial control, this document is structured
to deliver field-proven insights and actionable data, moving beyond a simple datasheet to
explain the causality behind its application and analysis.

Strategic Importance of (S)-(-)-2-
Methoxypropionitrile in Chiral Synthesis

Chirality is a fundamental principle in pharmacology and material science, where the three-
dimensional arrangement of atoms in a molecule can dictate its biological activity, efficacy, and
safety.[1] (S)-(-)-2-Methoxypropionitrile (CAS 64531-49-3) is an enantiomerically pure nitrile
that serves as a versatile C3 synthon. Its utility lies in the stereodefined methoxy-substituted
stereocenter at the C2 position, which can be strategically incorporated into larger, more
complex molecules.

The nitrile group is a particularly useful functional group in organic synthesis, serving as a
precursor to amines, carboxylic acids, amides, and ketones.[2] The presence of a chiral center
alpha to the nitrile allows for the construction of stereochemically defined products, which is
critical in the development of single-enantiomer drugs that exhibit improved therapeutic indices
and reduced side effects compared to their racemic counterparts.[1]
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Commercial Availability and Sourcing

(S)-(-)-2-Methoxypropionitrile is a specialty chemical available from a select number of
suppliers. It is typically produced on a small scale (mg to g) for research and development
purposes, which is reflected in its pricing. Researchers should plan for longer lead times and
higher costs compared to more common achiral reagents.

Table 1: Representative Suppliers and Indicative Pricing

. Product CAS . . Indicative
Supplier Purity Quantity .
Name Number Price (USD)
N (28)-2-
AK Scientific,
| Methoxyprop 64531-49-3 >95% 1g $651
nc.
anenitrile
American (S)-(-)-2-
Custom METHOXYP
. 64531-49-3 95.00% 500 mg $750.75
Chemicals ROPIONITRI
Corp. LE
S)-(-)-2-
Medical (5)-0) ] N
Methoxypropi  64531-49-3 Not Specified 1g $975
Isotopes, Inc. o
onitrile
Toronto
(8)-(-)-2-
Research ) .
_ Methoxypropi  64531-49-3 Not Specified 250 mg $135
Chemicals o
onitrile
(TRC)

Note: Prices are subject to change and are provided for estimation purposes only. Please
contact suppliers directly for current pricing and availability.

Physicochemical Properties and Specifications

Understanding the physical and chemical properties of (S)-(-)-2-Methoxypropionitrile is
essential for its proper handling, use in reactions, and purification.

Table 2: Physicochemical Properties
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Property Value Source

CAS Number 64531-49-3 ChemicalBook
Molecular Formula CsH7NO ChemicalBook
Molecular Weight 85.10 g/mol ChemicalBook
Appearance Clear Colourless Qil ChemicalBook
Boiling Point 113 °C (estimate) ChemicalBook
Density 1.041 g/cm3 (estimate) ChemicalBook
Refractive Index 1.434 (estimate) ChemicalBook
Storage Temperature 2-8°C (Refrigerator) ChemicalBook

Quality Control and Certificate of Analysis (CoA)

For any application in drug development or regulated synthesis, a Certificate of Analysis is a
non-negotiable document. While a specific CoA for (S)-(-)-2-Methoxypropionitrile was not
publicly available, a representative CoA for such a chiral intermediate would typically include
the following parameters:

Appearance: Conformance to the expected physical state (e.g., Clear, colorless liquid).

« ldentity (by *H NMR and 3C NMR): Conformance to the known spectral data, confirming the
molecular structure.

e Purity (by GC or HPLC): Typically 295%, indicating the percentage of the desired compound.

» Enantiomeric Excess (ee) (by Chiral HPLC or Chiral GC): This is the most critical parameter,
specifying the degree of enantiomeric purity (e.g., 298% ee).

o Specific Rotation ([a]D): The measured optical rotation, which confirms the enantiomer (e.g.,
negative value for the (S)-(-) isomer).

o Water Content (by Karl Fischer): To ensure the absence of water, which can interfere with
many reactions.
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Researchers must request and scrutinize the lot-specific CoA from the supplier before use to
ensure it meets the stringent requirements of their synthesis.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for the (S)-enantiomer (CAS 64531-49-3) is not
readily available, the hazard profile can be reasonably inferred from the data for racemic 2-
Methoxypropanenitrile (CAS 33695-59-9).[3]

GHS Hazard Statements (Inferred):

e H226: Flammable liquid and vapor.[3]

e H302: Harmful if swallowed.[3]

e H312: Harmful in contact with skin.[3]

e H315: Causes skin irritation.[3]

e H319: Causes serious eye irritation.[3]

e H332: Harmful if inhaled.[3]

o H335: May cause respiratory irritation.[3]
Precautionary Measures:

« Handling: Work in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab
coat. Avoid breathing vapors.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
heat and ignition sources. Recommended storage is at refrigerator temperatures (2-8°C).

» Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous
chemical waste.

Enantioselective Synthesis Strategies
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The synthesis of enantiomerically pure (S)-(-)-2-Methoxypropionitrile is a non-trivial task. A
highly effective and modern approach is the asymmetric hydrocyanation of a suitable prochiral
substrate, such as methyl vinyl ether. This method allows for the direct installation of both the
nitrile and the chiral center in a single, stereocontrolled step.

One of the most promising strategies is the use of a chiral Brgnsted acid catalyst to mediate
the reaction between a vinyl ether and a cyanide source like trimethylsilyl cyanide (TMSCN).[2]

Exemplary Asymmetric Synthesis Protocol

The following protocol is based on the principles of chiral Brgnsted acid-catalyzed
hydrocyanation of vinyl ethers.[2] This represents a plausible and state-of-the-art method for
accessing the target molecule.

Reaction Scheme: Methyl Vinyl Ether + TMSCN --(Chiral Brgnsted Acid)--> (S)-(-)-2-
Methoxypropionitrile

Step-by-Step Methodology:

o Catalyst Preparation: In a flame-dried, argon-purged reaction vessel, dissolve the chiral
Bregnsted acid catalyst (e.g., a chiral phosphoric acid derivative, ~0.03 equivalents) in an
anhydrous, non-coordinating solvent such as trifluorotoluene (PhCF3).

» Reagent Addition: Add trimethylsilyl cyanide (TMSCN, ~2.0 equivalents) to the catalyst
solution. Stir the mixture at room temperature for 10 minutes to allow for catalyst activation.

e Cooling: Cool the reaction mixture to the optimized temperature (e.g., -25 °C) using a
suitable cooling bath.

e Substrate Addition: Slowly add a solution of methyl vinyl ether (1.0 equivalent) in PhCFs to
the cooled reaction mixture dropwise over a period of 30 minutes.

» Reaction Monitoring: Stir the reaction at -25 °C and monitor its progress by thin-layer
chromatography (TLC) or a suitable in-process analytical method (e.g., GC-MS) until the
starting material is consumed.
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Quenching: Upon completion, quench the reaction by adding a small amount of a basic
solution, such as triethylamine (EtsN), followed by a saturated sodium bicarbonate (NaHCOs)
solution.

Workup: Allow the mixture to warm to room temperature. Extract the aqueous phase with a
suitable organic solvent (e.g., dichloromethane) multiple times. Combine the organic layers,
dry over anhydrous sodium sulfate (NazSQa), filter, and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel to yield
the enantiomerically enriched (S)-(-)-2-Methoxypropionitrile.

Chiral Analysis: Determine the enantiomeric excess (ee) of the purified product using chiral
HPLC or chiral GC analysis.
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Asymmetric Synthesis Workflow
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Diagram of the enantioselective synthesis workflow.
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Applications in Drug Development & Advanced
Synthesis

(S)-(-)-2-Methoxypropionitrile is a high-value intermediate used in the synthesis of complex
chiral molecules, particularly in the pharmaceutical and agrochemical industries.[4][5]

Key Intermediate in Pharmaceutical Synthesis

Chiral nitriles are crucial components in the synthesis of many active pharmaceutical
ingredients (APIs). While direct public-domain examples for (S)-(-)-2-Methoxypropionitrile are
scarce, its structural motif is highly relevant. For instance, the related cyanohydrin moiety is a
key feature in the structure of Odanacatib, an investigational drug for osteoporosis that acts as
a cathepsin K inhibitor.[6][7] The synthesis of such complex molecules often relies on the
stereospecific coupling of chiral building blocks.[8] The (S)-2-methoxypropionitrile scaffold
provides a robust platform for introducing a chiral C-N or C-C bond alpha to a latent carboxylic

(Reduction of NitrileH )
( HHydrolysis of NitrileH )
Nucleophilic Addition
to Nitrile

Click to download full resolution via product page

acid or amine functionality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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